Cas no 178742-95-5 (3-Ethynyl-benzoic acid ethyl ester)

• Product Name: 3-Ethynyl-benzoic acid ethyl ester
• CAS No: 178742-95-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD13195274
• CID: 859251
• PubChem ID: 15540684
• Update Time: 2025-04-19

3-Ethynyl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-benzoic acid ethyl ester
• 3-ETHYNYL BENZOIC ACID ETHYLESTER
• ethyl 3-ethynylbenzoate
• 3-ethynylbenzoic acid ethyi ester
• AB1007696
• AG-A-60202
• AGN-PC-00PLEF
• Benzoic acid, 3-ethynyl-, ethyl ester
• CTK6F6653
• ethyl m-ethynylbenzoate
• KB-252987
• 3-Ethynylbenzoic acid ethyl ester

• MDL： MFCD13195274
• Inchi： 1S/C11H10O2/c1-3-9-6-5-7-10(8-9)11(12)13-4-2/h1,5-8H,4H2,2H3
• InChI Key： DIZFWJVCPSJKGW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 174.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters